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A Comparative Analysis of Mercury-Free Gold
Mining Techniques

The global push to eliminate the use of toxic mercury in artisanal and small-scale gold mining
(ASGM) has spurred the development and promotion of several alternative, mercury-free gold
extraction techniques. These methods offer a safer and often more efficient means of
recovering gold, mitigating the severe environmental and health risks associated with mercury.
This guide provides a comparative overview of the leading mercury-free techniques, supported
by available experimental data, to assist researchers, scientists, and mining professionals in
making informed decisions.

Quantitative Performance Comparison

The efficiency of different gold mining techniques can be evaluated based on several key
metrics, including gold recovery rate, processing time, and the purity of the final product. The
following table summarizes the performance of prominent mercury-free methods compared to
the traditional mercury amalgamation process.
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these techniques. Below

are the experimental protocols for the key mercury-free methods.

Borax Method
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The borax method utilizes borax as a flux to lower the melting point of gold and separate it from
other heavy minerals.[14]

» Concentration: The gold-bearing ore is first crushed and panned to produce a heavy mineral
concentrate.

e Mixing: The concentrate is mixed with borax. The typical ratio is three parts borax to one part
concentrate.[14] A small amount of water is added to create a paste.

e Smelting: The mixture is placed in a crucible and heated using a torch or a furnace until it
melts completely.[14] The borax acts as a flux, reducing the melting point of all minerals.

o Gold Separation: Due to its high density, the molten gold settles at the bottom of the crucible.

e Cooling and Extraction: The crucible is cooled, and the gold button is then easily separated
from the glassy slag.

Direct Smelting

Direct smelting is a straightforward method that avoids the use of mercury by directly melting
the gold concentrate with fluxes.[1]

o Concentrate Preparation: A high-grade gold concentrate is obtained through methods like
panning or sluicing.

e Flux Addition: The concentrate is mixed with a combination of fluxes, typically borax and
soda ash, and sometimes silica.[2]

e Smelting: The mixture is heated in a crucible to a high temperature until all the material is
molten.

e Separation and Pouring: The molten slag and gold are poured into a mold. The denser gold
settles at the bottom.

» Recovery: After cooling, the gold is separated from the slag. This method can recover even
very fine and unliberated gold particles.[1]
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1IGoli Process

The iGoli process is a chemical leaching method that uses a combination of readily available
chemicals to dissolve and then precipitate gold.[7][8]

Leaching: The gold concentrate is leached with a solution of dilute hydrochloric acid and
bleach (sodium hypochlorite).[7][8] This creates a chlorine solution that dissolves the gold.

Filtration: The solid waste is filtered out, leaving a gold-rich solution.

Precipitation: Sodium metabisulphite is added to the solution to precipitate the gold.[7][8]

Recovery: The precipitated gold powder is then washed and can be melted to form a high-
purity gold product.[8]

Thiosulfate Leaching

Thiosulfate leaching is a less toxic alternative to cyanidation for leaching gold from ores.

o Leaching Solution Preparation: A leaching solution is prepared containing sodium thiosulfate,
an oxidant (often copper sulfate), and ammonia in an aqueous solution.

e Leaching Process: The finely ground ore is mixed with the leaching solution in a tank with
agitation. The gold dissolves to form a stable gold-thiosulfate complex. Optimal conditions
such as temperature, pH, and reagent concentrations need to be maintained for efficient
leaching.[11]

e Gold Recovery: Gold can be recovered from the pregnant solution using methods like resin-
in-pulp or cementation.

Visualizing the Workflow

The following diagrams illustrate the general workflows for mercury-free gold extraction and the
specific chemical pathway of the iGoli process.
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Caption: General workflow for mercury-free gold mining.
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Caption: Signaling pathway of the iGoli gold extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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